Cas no 401-78-5 (3-Bromobenzotrifluoride)

• Product Name: 3-Bromobenzotrifluoride
• CAS No: 401-78-5
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD00000380
• CID: 37248
• PubChem ID: 9817
• Update Time: 2025-11-05

3-Bromobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-(TRIFLUOROMETHYL)BENZENE
• 3-BROMO-1-TRIFLUOROMETHYLBENZENE
• 3-BROMO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
• 3-BROMOBENZOTRIFLUORIDE
• 3-BROMOTRIFLUOROTOLUENE
• 3-TRIFLUOROMETHYL PHENYL BROMIDE
• M-BROMO-A,A,A-TRIFLUOROTOLUENE
• M-BROMO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
• M-BROMOBENZOTRIFLUORIDE
• M-BROMOTRIFLUOROTOLUENE
• 1-bromo-3-(trifluoromethyl)-benzen
• 3-(Trifluoromethyl)bromobenzene
• 3-Brombenzotrifluorid
• 3-Bromobenzonitrifluoride
• 3-Bromobenzyltrifluoride
• 3-Bromotrifluoromethylbenzene
• alpha,alpha,alpha-trifluoro-3-bromo-toluen
• m-(Trifluoromethyl)bromobenzene
• m-(Trifluoromethyl)phenyl bromide
• 1-bromo-3-trifluoromethylbenzene
• 3-Benzotrifluoride
• 3-brombenzotrifluoride
• 3-Bromobenzofluride
• 3-Bromobenzotrifluor
• 3-Bromo-α,α,α-trifluorotoluene
• meta-bromo-trifluoromethyl benzene
• m-trifluoromethylphenyl bromide
• Benzene, 1-bromo-3-(trifluoromethyl)-
• 3-(Trifluoromethyl)phenyl bromide
• m-Bromo(trifluoromethyl)benzene
• M-BROMOTRI
• 3-Bromobenzotrifluoride,99%
• FT-0615207
• EINECS 206-932-6
• Toluene, m-bromo-.alpha.,.alpha.,.alpha.-trifluoro-
• 3-bromo-trifluoromethylbenzene
• Toluene, alpha,alpha,alpha-trifluoro-3-bromo-
• B0664
• WLN: FXFFR CE
• MFCD00000380
• NSC9468
• 3-(trifluoromethyl)-bromobenzene
• m-Trifluoromethylbromobenzene
• 3-bromo-benzotrifluoride
• m-Bromo-.alpha.,.alpha.,.alpha.-trifluorotoluene
• W-106384
• SCHEMBL4661
• 3-bromo-I+/-,I+/-,I+/--trifluorotoluene
• NSC-9468
• 3-Bromo-5-trifluoromethylbenzene
• Toluene,.alpha.,.alpha.-trifluoro-3-bromo-
• DTXSID1059947
• 401-78-5
• InChI=1/C7H4BrF3/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4
• EN300-21162
• 3-bromo benzotrifluoride
• 3-bromo-1-(trifluoromethyl)benzene
• BRN 1449557
• 3-trifluoromethylphenyl bromide
• AC-1780
• 3-trifluoromethyl-1-bromobenzene
• 3-Trifluoromethylbromobenzene
• 9A2GF99MK4
• TOLUENE, m-BROMO-alpha,alpha,alpha-TRIFLUORO-
• 1-Bromo-3-trifluoromethyl-benzene
• AKOS000121505
• CS-W019942
• 1-Bromo-3-(trifluoromethyl)benzene; 3-Bromo-1-trifluoromethylbenzene;M-Bromobenzotrifluoride;m-Bromobenzotrifluoride
• 2-bromo-4-trifluoromethylbenzene
• Toluene, .alpha.,.alpha.,.alpha.-trifluoro-3-bromo-
• 3-Bromobenzotrifluoride, 99%
• A924484
• meta-bromobenzotrifluoride
• m-Bromo-.alpha.,.alpha.-trifluorotoluene
• NS00043142
• m-bromotrifluoromethylbenzene
• F0001-1129
• 3-trifluoromethyl-bromobenzene
• NSC 9468
• AM61955
• 3-Brombenzotrifluorid [Czech]
• 1-Bromo-3-(trifluoromethyl)benzene, 3-Bromo-alpha,alpha,alpha-trifluorotoluene
• m-Bromotrifluorotoluene; m-Bromobenzotrifluoride
• FB64582
• DTXCID6039714
• 3-Bromobenzotrifluoride

• MDL： MFCD00000380
• Inchi： 1S/C7H4BrF3/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4H
• InChI Key： NNMBNYHMJRJUBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1
• BRN： 1449557

Computed Properties

• Exact Mass: 223.94500
• Monoisotopic Mass: 223.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.613 g/mL at 25 °C(lit.)
• Melting Point: 1°C
• Boiling Point: 155°C
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.473(lit.)
• PSA: 0.00000
• LogP: 3.46790
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.

3-Bromobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S37/39-S26-S16
• RTECS：XS7970000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides